Cas no 95017-41-7 (1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate)

• Product Name: 1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate
• CAS No: 95017-41-7
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 735136
• PubChem ID: 71330677
• Update Time: 2025-04-19

1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate
• N-methyl-N'-(1-nitroacridin-9-yl)propane-1,3-diamine,hydrate
• N~1~-Methyl-N~3~-(1-nitroacridin-9-yl)propane-1,3-diamine--water (1/1)
• 95017-41-7
• DTXSID00759344

• Inchi： 1S/C17H18N4O2.H2O/c1-18-10-5-11-19-17-12-6-2-3-7-13(12)20-14-8-4-9-15(16(14)17)21(22)23;/h2-4,6-9,18H,5,10-11H2,1H3,(H,19,20);1H2
• InChI Key： LCQNRGGWEXDAHM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NCCCNC)=O.O

Computed Properties

• Exact Mass: 328.15354051g/mol
• Monoisotopic Mass: 328.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų